2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[(4,5-diethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C15H20N4OS/c1-4-13-17-18-15(19(13)5-2)21-10-14(20)16-12-8-6-7-11(3)9-12/h6-9H,4-5,10H2,1-3H3,(H,16,20)
• InChI Key: GVXSDAGTOZKJAP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1CC)SCC(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide, also known as DETTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DETTA is a thioamide derivative of 1,2,4-triazole, which is a heterocyclic organic compound.

Scientific Research Applications

2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has also been studied for its anti-inflammatory and analgesic properties, which may make it useful in the treatment of pain and inflammation. In agriculture, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been investigated as a potential fungicide due to its ability to inhibit the growth of fungi. In material science, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been studied for its potential use as a building block for the synthesis of new materials.

Mechanism of Action

The mechanism of action of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. In cancer cells, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. In fungi, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been shown to inhibit the activity of the enzyme chitin synthase, which is involved in fungal cell wall synthesis.
Biochemical and Physiological Effects:
2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been shown to have various biochemical and physiological effects in cells. In cancer cells, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been shown to induce cell cycle arrest and apoptosis, which may contribute to its anti-cancer activity. In addition, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been shown to inhibit the production of reactive oxygen species, which are known to contribute to cancer development. In fungi, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been shown to inhibit the growth of fungal cells by disrupting cell wall synthesis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide in lab experiments is its relatively simple synthesis method, which makes it readily available for research purposes. In addition, 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been shown to have low toxicity in animal studies, which makes it a potentially safe compound for use in lab experiments. However, one limitation of using 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide in lab experiments is its limited solubility in water, which may make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide. One potential direction is the development of new derivatives of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide with improved properties such as increased solubility and potency. Another potential direction is the investigation of the mechanism of action of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide in more detail, which may lead to the development of new drugs with similar mechanisms of action. Finally, the potential applications of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide in agriculture and material science warrant further investigation.

Synthesis Methods

The synthesis of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide involves the reaction of 4,5-diethyl-1,2,4-triazole-3-thiol with 3-methylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction yields 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide as a white solid with a melting point of 149-151°C. The synthesis of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(3-methylphenyl)acetamide has been reported in several scientific publications, and the purity of the compound can be confirmed using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.